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An in-depth examination of the effects of the world's most widely used herbicide on microbial

ecosystems in soil, aquatic environments, and the gut.

Roundup, a broad-spectrum herbicide with glyphosate as its active ingredient, is used globally

in agriculture, land management, and even home gardening. While effective in controlling

unwanted plants, its impact on non-target microorganisms is a subject of ongoing scientific

scrutiny. This guide provides a comparative analysis of the effects of Roundup and glyphosate

on diverse microbial communities, drawing upon experimental data to inform researchers,

scientists, and drug development professionals.

Mechanism of Action: The Shikimate Pathway
Glyphosate's primary mode of action is the inhibition of the 5-enolpyruvylshikimate-3-

phosphate synthase (EPSPS) enzyme.[1][2][3] This enzyme is a key component of the

shikimate pathway, a metabolic route used by plants and many microorganisms for the

synthesis of aromatic amino acids (tryptophan, tyrosine, and phenylalanine).[1][3] Humans and

other animals lack this pathway, which is the basis for the herbicide's selective toxicity.[2][3]

However, since many bacteria and fungi possess the shikimate pathway, they are susceptible

to glyphosate's effects.[1][4] Inhibition of this pathway leads to a deficiency in essential amino

acids and, consequently, cell death.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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